Cas no 84153-82-2 (4,4,4-trifluorobutan-1-amine;hydrochloride)

4,4,4-trifluorobutan-1-amine hydrochloride is a specialized organic compound, offering high purity and stability. Its trifluoromethyl groups confer unique physical and chemical properties, making it suitable for various applications in organic synthesis. The hydrochloride salt form enhances solubility and stability, facilitating research and development in pharmaceuticals and materials science.
4,4,4-trifluorobutan-1-amine;hydrochloride structure
84153-82-2 structure
Product Name:4,4,4-trifluorobutan-1-amine;hydrochloride
CAS No:84153-82-2
MF:C4H9ClF3N
MW:163.569170713425
MDL:MFCD09258951
CID:732810
PubChem ID:187408
Update Time:2025-07-15

4,4,4-trifluorobutan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,4,4,4-trifluoro-, hydrochloride (1:1)
    • 4,4,4-trifluorobutan-1-amine,hydrochloride
    • 4,4,4-Trifluorobutylamine hydrochloride
    • 4,4,4-TRIFLUOROBUTYLAMINE HYDROCHLORIDE 97
    • 4,4,4-Trifluorobutylamine, HCl
    • 4,4,4-trifluorobutyl-1-amine hydrochloride
    • 4,4,4-trifluorobutylamine,chloride
    • FD2099
    • PC3636
    • 4,4,4-trifluorobutan-1-amine;hydrochloride
    • 1-Butanamine, 4,4,4-trifluoro-, hydrochloride (9CI)
    • (4,4,4-Trifluorobutyl)amine hydrochloride
    • 4,4,4-Trifluorobutan-1-amine hydrochloride
    • EN300-200580
    • 4,4,4-trifluorobutan-1-amineHydrochloride
    • 4,4,4-trifluoro-butylamine hydrochloride
    • SY192592
    • 4,4,4-Trifluorobutyl-1-amine, hydrochloride
    • 4,4,4-TRIFLUOROBUTAN-1-AMINE HCL
    • CS-0097725
    • 84153-82-2
    • AKOS005259198
    • C4H9ClF3N
    • 1-Butanamine, 4,4,4-trifluoro-, hydrochloride (1:1)
    • SCHEMBL3751683
    • 4,4,4-Trifluoro-1-butanamine hydrochloride
    • AS-48933
    • 4,4,4-Trifluoro-1-butanamine HCl
    • MFCD09258951
    • SB76309
    • DTXSID70233080
    • 4,4,4-Trifluoro-1-butylamine Hydrochloride
    • MDL： MFCD09258951
    • Inchi： 1S/C4H8F3N.ClH/c5-4(6,7)2-1-3-8;/h1-3,8H2;1H
    • InChI Key： QOTKGSVSGMIHGN-UHFFFAOYSA-N
    • SMILES： Cl.FC(CCCN)(F)F

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 58.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 130-131 °C(Solv: ethyl acetate (141-78-6))
  • Boiling Point: 67.1°C at 760 mmHg
  • Flash Point: 3.6°C
  • PSA: 26.02000
  • LogP: 2.78990

4,4,4-trifluorobutan-1-amine;hydrochloride Security Information

4,4,4-trifluorobutan-1-amine;hydrochloride Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4,4-trifluorobutan-1-amine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Apollo Scientific
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T895855-500mg
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4,4,4-trifluorobutan-1-amine;hydrochloride Production Method

Production Method 1

461-34-7 461-34-7
84153-82-2 84153-82-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  6 h, reflux; 30 min
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
Inhibitors of phenylethanolamine N-methyltransferase that are predicted to penetrate the blood-brain barrier: Design, synthesis, and evaluation of 3-fluoromethyl-7-(N-substituted aminosulfonyl)-1,2,3,4-tetrahydroisoquinolines that possess low affinity toward the α2-adrenoceptor
Romero, F. Anthony; Vodonick, Steven M.; Criscione, Kevin R.; McLeish, Michael J.; Grunewald, Gary L., Journal of Medicinal Chemistry, 2004, 47(18), 4483-4493

Production Method 2

101055-03-2 101055-03-2
84153-82-2 84153-82-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Diethyl ether
Reference
Deamination reactions. 43. The effect of trifluoromethyl groups on the reactivity of aliphatic diazonium ions and carbocations
Gassen, Karl Rudolf; Kirmse, Wolfgang, Chemische Berichte, 1986, 119(7), 2233-48

4,4,4-trifluorobutan-1-amine;hydrochloride Raw materials

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4,4,4-trifluorobutan-1-amine;hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84153-82-2)4,4,4-trifluorobutan-1-amine;hydrochloride
Order Number:A840723
Stock Status:in Stock
Quantity:25g/10g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:50
Price ($):655.0/328.0/193.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84153-82-2)4,4,4-trifluorobutan-1-amine;hydrochloride
A840723
Purity:99%/99%/99%
Quantity:25g/10g/5g
Price ($):655.0/328.0/193.0
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